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Compound of Interest

Compound Name: 5-Bromoquinoline

Cat. No.: B189535

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromoquinoline, identified by the CAS number 4964-71-0, is a heterocyclic aromatic
compound. It is characterized by a quinoline structure with a bromine substituent at the 5-
position.[1] This compound serves as a valuable building block in organic synthesis, particularly
in the development of pharmaceuticals and agrochemicals.[1][2] Its utility stems from the
reactivity conferred by the bromine atom, which allows for a variety of chemical
transformations, including electrophilic substitutions and coupling reactions.[1] 5-
Bromoquinoline is typically a white to yellow or brown solid and is stable under normal
conditions due to the aromaticity of the quinoline ring.[3] It exhibits moderate solubility in
organic solvents like ethanol and dichloromethane and is less soluble in water.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 5-Bromoquinoline is presented
below.
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Property Value Reference
CAS Number 4964-71-0
IUPAC Name 5-bromogquinoline
Molecular Formula CoHeBrN
Molecular Weight 208.05 g/mol
White to Light yellow to Green
Appearance
powder to crystal
Melting Point 43-48 °C
Boiling Point 105-107 °C @ 1 mmHg
C1=CC2=C(C=CC=N2)C(=C1)
SMILES
Br
CHODTZCXWXCALP-
InChl Key

UHFFFAOYSA-N

Spectroscopic Data

Characterization of 5-Bromoquinoline is supported by various spectroscopic techniques.

Spectrum Type

Data Reference

1H NMR (CDCls, & ppm)

8.94 (br. s., 1H), 8.56 (d, J =
8.51 Hz, 1H), 8.10 (d, J = 8.24
Hz, 1H), 7.84 (d, J = 7.42 Hz,
1H), 7.44-7.63 (m, 2H)

Mass Spectrum (m/z)

208 (M), 210 (M+2)

HPLC/MS Retention Time

5.68 min (9 min method)

Experimental Protocols
Synthesis of 5-Bromoquinoline from 5-Aminoquinoline
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This protocol describes a common method for the preparation of 5-Bromoquinoline.
Materials:

e 5-Aminoquinoline

e 48% aqueous Hydrobromic acid (HBr)
e Sodium nitrite (NaNO2)

o Copper(l) bromide (CuBr)

e Sodium hydroxide (NaOH) solution

o Ethyl acetate

o Water

e Brine

e Anhydrous sodium sulfate

Procedure:

» Dissolve 5-aminoquinoline (3.37 g, 23.38 mmol) in a mixture of 9 mL of water and 11 mL of
48% aqueous hydrobromic acid.

e Cool the resulting solution to 0°C.

e Slowly add a solution of sodium nitrite (1.94 g, 28.12 mmol) dissolved in 9 mL of water
dropwise to the cooled solution.

¢ Stir the reaction mixture at room temperature for 5 minutes.

 In a separate flask, prepare a solution of copper(l) bromide (4.02 g, 28.02 mmol) dissolved in
23 mL of 48% aqueous hydrobromic acid.

o Slowly add the solution from step 4 dropwise to the copper(l) bromide solution.
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e Heat the reaction mixture and stir at 75°C for 2 hours.

 After the reaction is complete, cool the mixture and neutralize it with a sodium hydroxide
solution.

» Extract the aqueous mixture twice with ethyl acetate.
o Combine the organic phases and wash sequentially with water and brine.
e Dry the organic phase over anhydrous sodium sulfate.

« Filter to remove the desiccant and evaporate the solvent under reduced pressure to yield the
final product, 5-bromoquinoline.

Yield: 2.98 g (61%)

Visualizations
Synthesis Workflow of 5-Bromoquinoline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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